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Compound of Interest

Compound Name: CSRM617

Cat. No.: B6057165 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential, step-by-

step guidance for the proper disposal of CSRM617, a selective small-molecule inhibitor of the

transcription factor ONECUT2. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

CSRM617 hydrochloride is classified as an environmentally hazardous substance and presents

several health risks.[1] It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Therefore, meticulous disposal procedures are not just a

matter of regulatory adherence but a cornerstone of laboratory safety.

Hazard and Safety Information
A thorough understanding of the hazards associated with CSRM617 is the first step in its safe

management. The following table summarizes the key hazard information.

Hazard Classification GHS Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[1]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation
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Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of CSRM617. It is imperative to

consult your institution's specific environmental health and safety (EHS) guidelines, as local

regulations may vary.

1. Personal Protective Equipment (PPE): Before handling CSRM617 for disposal, ensure you

are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated or expired solid CSRM617 in a dedicated, clearly labeled hazardous

waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

disposed of in this container.

The container must be sealed and stored in a designated hazardous waste accumulation

area.

Liquid Waste (Solutions):

Solutions containing CSRM617 should be collected in a separate, sealed, and clearly

labeled hazardous liquid waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS office.

Aqueous solutions and solutions in organic solvents should be collected in separate

containers.
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3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("CSRM617 hydrochloride") and a clear

indication of the hazards (e.g., "Toxic," "Irritant").

Indicate the approximate concentration and quantity of the waste.

4. Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Ensure containers are stored in secondary containment to prevent spills.

5. Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures to

request a pickup from the EHS department.

Do not dispose of CSRM617 down the drain or in regular trash.

Regulatory Compliance: Disposal of CSRM617 must be conducted in accordance with all

prevailing country, federal, state, and local regulations. For transportation purposes, it is

classified under UN number 3077 as an "ENVIRONMENTALLY HAZARDOUS SUBSTANCE,

SOLID, N.O.S."

Experimental Context: Mechanism of Action
CSRM617 is an inhibitor of the transcription factor ONECUT2, a key regulator in certain

cancers. Understanding its mechanism of action provides context for its use and the

importance of proper handling. The diagram below illustrates the simplified signaling pathway

affected by CSRM617.
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Inhibition Cellular Pathway
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Caption: Simplified signaling pathway of CSRM617 action.

This procedural guidance is intended to provide a framework for the safe disposal of

CSRM617. Always prioritize your institution's specific protocols and consult with your EHS

department for any questions. By adhering to these guidelines, you contribute to a safer

research environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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